2H-1,3-Diazepin-2-one, hexahydro-5,6-dihydroxy-1,3-bis(2-methoxyethyl)-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)-
2H-1,3-Diazepin-2-one, hexahydro-5,6-dihydroxy-1,3-bis(2-methoxyethyl)-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)-
Brand Name:
Vulcanchem
CAS No.:
153182-60-6
VCID:
VC21105010
InChI:
InChI=1S/C25H34N2O5/c1-31-15-13-26-21(17-19-9-5-3-6-10-19)23(28)24(29)22(18-20-11-7-4-8-12-20)27(25(26)30)14-16-32-2/h3-12,21-24,28-29H,13-18H2,1-2H3/t21-,22-,23+,24+/m1/s1
SMILES:
COCCN1C(C(C(C(N(C1=O)CCOC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3
Molecular Formula:
C25H34N2O5
Molecular Weight:
442.5 g/mol
2H-1,3-Diazepin-2-one, hexahydro-5,6-dihydroxy-1,3-bis(2-methoxyethyl)-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)-
CAS No.: 153182-60-6
Cat. No.: VC21105010
Molecular Formula: C25H34N2O5
Molecular Weight: 442.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 153182-60-6 |
|---|---|
| Molecular Formula | C25H34N2O5 |
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | (4R,5S,6S,7R)-4,7-dibenzyl-5,6-dihydroxy-1,3-bis(2-methoxyethyl)-1,3-diazepan-2-one |
| Standard InChI | InChI=1S/C25H34N2O5/c1-31-15-13-26-21(17-19-9-5-3-6-10-19)23(28)24(29)22(18-20-11-7-4-8-12-20)27(25(26)30)14-16-32-2/h3-12,21-24,28-29H,13-18H2,1-2H3/t21-,22-,23+,24+/m1/s1 |
| Standard InChI Key | MFPWTYXTECUSIK-LWSSLDFYSA-N |
| Isomeric SMILES | COCCN1[C@@H]([C@@H]([C@H]([C@H](N(C1=O)CCOC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| SMILES | COCCN1C(C(C(C(N(C1=O)CCOC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| Canonical SMILES | COCCN1C(C(C(C(N(C1=O)CCOC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
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